Cas no 1934463-24-7 (2-Bromo-3-chloro-6-hydroxybenzoic acid)

• Product Name: 2-Bromo-3-chloro-6-hydroxybenzoic acid
• CAS No: 1934463-24-7
• MF: C₇H₄BrClO₃
• MW: 251.461860656738
• CID: 5192289
• Update Time: 2025-08-02

2-Bromo-3-chloro-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-hydroxybenzoic acid

• Inchi： 1S/C7H4BrClO3/c8-6-3(9)1-2-4(10)5(6)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： JXMHGHHCQMVQGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(O)C=CC(Cl)=C1Br

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 359.4±42.0 °C at 760 mmHg
• Flash Point: 171.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromo-3-chloro-6-hydroxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-3-chloro-6-hydroxybenzoic acid

Research Brief on 2-Bromo-3-chloro-6-hydroxybenzoic Acid (CAS: 1934463-24-7): Recent Advances and Applications

2-Bromo-3-chloro-6-hydroxybenzoic acid (CAS: 1934463-24-7) is a halogenated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-bromo-3-chloro-6-hydroxybenzoic acid as a precursor in the synthesis of novel tyrosine kinase inhibitors. The compound's unique halogen substitution pattern was found to enhance binding affinity to target enzymes, making it a valuable scaffold for anticancer drug development. Researchers employed a combination of computational modeling and in vitro assays to optimize the compound's pharmacokinetic properties, achieving promising results in preclinical models of breast cancer.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) reported the modification of 2-bromo-3-chloro-6-hydroxybenzoic acid into a series of hybrid molecules with enhanced antibacterial activity against multidrug-resistant strains. The study revealed that the presence of both bromo and chloro substituents at the 2- and 3-positions significantly contributed to membrane permeability and target engagement, leading to improved efficacy against Gram-positive pathogens.

Analytical chemistry advancements have also been made in the characterization of this compound. A 2024 study in Analytical and Bioanalytical Chemistry developed a highly sensitive LC-MS/MS method for quantifying 2-bromo-3-chloro-6-hydroxybenzoic acid in biological matrices, addressing previous challenges in pharmacokinetic studies. The method demonstrated excellent linearity (R² > 0.999) across a wide concentration range (1-1000 ng/mL), with recovery rates exceeding 90%.

From a materials science perspective, researchers have explored the use of 2-bromo-3-chloro-6-hydroxybenzoic acid as a building block for functional polymers. A recent publication in ACS Applied Materials & Interfaces (2023) described its incorporation into conjugated polymers with tunable electronic properties, showing potential for organic electronic applications. The halogen substituents were found to facilitate controlled polymerization while maintaining processability.

In conclusion, recent research on 2-bromo-3-chloro-6-hydroxybenzoic acid (1934463-24-7) demonstrates its growing importance across multiple scientific disciplines. Its unique chemical properties make it particularly valuable for medicinal chemistry applications, while emerging uses in materials science suggest broader potential. Future research directions may include further optimization of its biological activity profiles and exploration of novel synthetic applications. The compound continues to serve as a versatile tool for researchers developing next-generation therapeutic agents and functional materials.